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Compound of Interest

Compound Name: 6-Azaspiro[3.4]octan-5-one

Cat. No.: B176571 Get Quote

Essential Safety and Handling Guide for 6-
Azaspiro[3.4]octan-5-one
This guide provides crucial safety and logistical information for the handling and disposal of 6-
Azaspiro[3.4]octan-5-one, tailored for researchers, scientists, and professionals in drug

development. The following protocols are designed to ensure a safe laboratory environment

and operational integrity.

Chemical Identifier and Hazard Information
Identifier Value

IUPAC Name 6-Azaspiro[3.4]octan-5-one

CAS Number 1193-30-2

Molecular Formula C₇H₁₁NO

Molecular Weight 125.17 g/mol

Physical State Solid

GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).
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Personal Protective Equipment (PPE)
A thorough risk assessment is essential before handling 6-Azaspiro[3.4]octan-5-one. The

following table summarizes the recommended PPE to mitigate risks of eye contact, skin

contact, and inhalation.

Protection Type Required Equipment Specifications & Rationale

Eye and Face Protection
Safety goggles with side

shields or a face shield.

Provides protection against

splashes and airborne

particles. A face shield should

be used when there is a

significant risk of splashing.

Hand Protection
Double-layered disposable

nitrile gloves.

Offers protection against

incidental skin contact. Gloves

should be changed

immediately if contaminated,

followed by thorough hand

washing.

Body Protection
A buttoned, long-sleeved

laboratory coat.

Protects clothing and skin from

spills and contamination.

Respiratory Protection
An appropriate respirator (e.g.,

N95 or higher).

Necessary if the compound is

handled in a way that

generates dust or aerosols, or

if working outside of a certified

chemical fume hood.

Experimental Protocols: Safe Handling Procedure
Adherence to a strict operational workflow is paramount to ensure safety.
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Figure 1: Workflow for safely handling 6-Azaspiro[3.4]octan-5-one.
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 6-Azaspiro[3.4]octan-5-one before

commencing any work.

Put on all required PPE as detailed in the table above.

Prepare the designated workspace within a certified chemical fume hood to minimize

inhalation exposure.

Handling:

When weighing the solid compound, use a balance inside a ventilated enclosure or a fume

hood to prevent the dispersion of dust.

Carefully transfer the weighed compound to the reaction vessel, avoiding any spills.

Post-Handling Cleanup:

Decontaminate all work surfaces with an appropriate cleaning agent.

Dispose of all contaminated materials, including gloves and any disposable labware, in a

designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
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Exposure Type First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water. Remove

contaminated clothing. Consult a physician if

irritation persists.

Eye Contact

Rinse eyes thoroughly with plenty of water for at

least 15 minutes, lifting the upper and lower

eyelids. Seek immediate medical attention.

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Rinse mouth

with water and seek immediate medical

attention.

Spill and Disposal Plans
A clear plan for managing spills and disposing of waste is critical for laboratory safety.
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Figure 2: Logical flow for spill response and waste disposal.
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Spill Cleanup Protocol:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Personal Protection: Before attempting to clean the spill, don the appropriate PPE, including

respiratory protection if necessary.

Containment: For a solid spill, carefully sweep or scoop the material to prevent it from

becoming airborne.

Collection: Place the spilled material and any contaminated absorbent into a clearly labeled,

sealed container for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should also be treated as hazardous waste.

Disposal Plan:

Waste Collection: All waste contaminated with 6-Azaspiro[3.4]octan-5-one, including

surplus chemical, contaminated labware, and cleaning materials, must be collected in a

designated and properly labeled hazardous waste container.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials, pending disposal.

Final Disposal: The recommended method for disposal is to offer the surplus and non-

recyclable solutions to a licensed disposal company for chemical incineration. Do not

dispose of this chemical down the drain or in regular trash.

To cite this document: BenchChem. [Personal protective equipment for handling 6-
Azaspiro[3.4]octan-5-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176571#personal-protective-equipment-for-handling-
6-azaspiro-3-4-octan-5-one]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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